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Compound of Interest

Compound Name: Ethyl-L-nio hydrochloride

Cat. No.: B15580297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl-L-nio hydrochloride (L-N5-(1-Iminobutyl)ornithine hydrochloride) is a chemical

compound utilized in biomedical research as an inhibitor of Nitric Oxide Synthase (NOS)

enzymes. These enzymes (NOSs) are responsible for the synthesis of nitric oxide (NO), a

critical signaling molecule involved in a wide array of physiological and pathophysiological

processes, including neurotransmission, vasodilation, and the immune response. Ethyl-L-nio
hydrochloride's ability to modulate the production of NO makes it a valuable tool for

investigating the roles of different NOS isoforms in health and disease.

This document provides detailed protocols for the preparation of stock solutions of Ethyl-L-nio
hydrochloride, as well as its application in experimental settings.

Chemical Properties and Data
A summary of the key chemical properties of Ethyl-L-nio hydrochloride is presented below.
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Property Value

Alternate Name L-N5-(1-Iminobutyl)ornithine hydrochloride[1]

Molecular Formula C₉H₁₉N₃O₂ • HCl[1]

Molecular Weight 237.73 g/mol [1]

CAS Number 150403-97-7[1]

Appearance Crystalline solid

Purity ≥95%

Storage Store at -20°C[2]

Solubility Data
The solubility of Ethyl-L-nio hydrochloride in various common laboratory solvents is crucial

for the preparation of stock solutions.

Solvent Solubility

Dimethylformamide (DMF) 0.3 mg/mL

Dimethyl sulfoxide (DMSO) 2 mg/mL

Ethanol 2.5 mg/mL

Phosphate-Buffered Saline (PBS, pH 7.2) 5 mg/mL

Inhibitory Activity
Ethyl-L-nio hydrochloride is a modestly selective inhibitor of NOS isoforms. The inhibitor

constant (Ki) values provide a measure of its potency against each isoform.
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NOS Isoform Ki Value (µM)

Neuronal NOS (nNOS) 5.3[3]

Endothelial NOS (eNOS) 18[3]

Inducible NOS (iNOS) 12[3]

Signaling Pathway
Ethyl-L-nio hydrochloride exerts its effects by inhibiting the Nitric Oxide Synthase (NOS)

pathway. NOS enzymes catalyze the conversion of L-arginine to L-citrulline, producing nitric

oxide (NO) in the process. NO then acts as a signaling molecule, activating soluble guanylate

cyclase (sGC) to produce cyclic guanosine monophosphate (cGMP), which in turn mediates

various downstream effects.

Cell Membrane

Cytosol

L-arginine L-arginine Nitric Oxide Synthase
(nNOS, eNOS, iNOS)

 Substrate Nitric Oxide (NO) Produces

Ethyl-L-nio hydrochloride

 Inhibits

Soluble Guanylate Cyclase (sGC) Activates cGMP Converts GTP to

GTP

Downstream
Physiological Effects

 Mediates

Click to download full resolution via product page

Figure 1: Simplified diagram of the Nitric Oxide Synthase (NOS) signaling pathway and the

inhibitory action of Ethyl-L-nio hydrochloride.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
PBS (pH 7.2)
This protocol describes the preparation of a 10 mM stock solution of Ethyl-L-nio
hydrochloride in Phosphate-Buffered Saline (PBS).
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Materials:

Ethyl-L-nio hydrochloride powder

Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile microcentrifuge tubes

Vortex mixer

Calibrated analytical balance

Procedure:

Equilibration: Allow the vial of Ethyl-L-nio hydrochloride powder to reach room temperature

before opening to prevent condensation.

Weighing: Aseptically weigh out 2.38 mg of Ethyl-L-nio hydrochloride powder.

Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of sterile

PBS (pH 7.2) to the tube.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution.

Sterilization (Optional): If required for your application, filter-sterilize the solution through a

0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

Figure 2: Workflow for the preparation of an Ethyl-L-nio hydrochloride stock solution.

Protocol 2: General In Vitro NOS Inhibition Assay
This protocol provides a general framework for assessing the inhibitory effect of Ethyl-L-nio
hydrochloride on NOS activity in vitro. The specific conditions may need to be optimized for

the particular NOS isoform and assay format (e.g., Griess assay for nitrite determination).
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Materials:

Purified recombinant nNOS, eNOS, or iNOS enzyme

NOS assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with cofactors)

L-arginine (substrate)

NADPH

(6R)-5,6,7,8-tetrahydrobiopterin (BH4)

Calmodulin and CaCl₂ (for nNOS and eNOS)

Ethyl-L-nio hydrochloride stock solution

96-well microplate

Detection reagent (e.g., Griess reagent)

Microplate reader

Procedure:

Prepare Reaction Mixture: In a microcentrifuge tube, prepare a reaction mixture containing

the NOS assay buffer, L-arginine, NADPH, BH4, and (if applicable) calmodulin and CaCl₂.

Add Inhibitor: To the wells of a 96-well plate, add varying concentrations of Ethyl-L-nio
hydrochloride. Include a vehicle control (the solvent used for the stock solution).

Initiate Reaction: Add the purified NOS enzyme to each well to start the reaction.

Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes).

Stop Reaction: Terminate the reaction according to the specific assay kit instructions.

Detection: Add the detection reagent (e.g., Griess reagent) to each well and incubate as

required.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15580297?utm_src=pdf-body
https://www.benchchem.com/product/b15580297?utm_src=pdf-body
https://www.benchchem.com/product/b15580297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure Absorbance: Read the absorbance at the appropriate wavelength using a

microplate reader.

Data Analysis: Calculate the percent inhibition for each concentration of Ethyl-L-nio
hydrochloride and determine the IC₅₀ value.

Disclaimer: The provided experimental protocols are intended as a general guide. Researchers

should consult relevant literature and optimize the conditions for their specific experimental

setup. The in vitro NOS inhibition assay is based on established methods for other NOS

inhibitors and may require adaptation for Ethyl-L-nio hydrochloride.

Concluding Remarks
Ethyl-L-nio hydrochloride is a useful tool for the study of nitric oxide signaling. The data and

protocols presented here provide a foundation for researchers to incorporate this compound

into their studies. Careful consideration of its solubility and inhibitory characteristics is essential

for successful experimental design and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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